5-methyl-1H-pyrrole-3-carbonitrile

• Molecular Formula: C6H6N2
• Molecular Weight: 106.13 g/mol
• IUPAC Name: 5-methyl-1H-pyrrole-3-carbonitrile
• InChI: InChI=1S/C6H6N2/c1-5-2-6(3-7)4-8-5/h2,4,8H,1H3
• InChI Key: KDUPXCBAPFYOAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN1)C#N

Description

5-Methyl-1H-pyrrole-3-carbonitrile is a heterocyclic organic compound featuring a pyrrole core substituted with a methyl group at the 5-position and a nitrile group at the 3-position. The pyrrole ring’s aromaticity, combined with the electron-withdrawing nitrile group and the electron-donating methyl group, confers unique reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-1H-pyrrole-3-carbonitrile typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 2-chloro-5-methylpyridine with sodium cyanide in the presence of a suitable solvent like dimethylformamide (DMF). The reaction is carried out at elevated temperatures to facilitate the formation of the pyrrole ring.

Industrial Production Methods

In industrial settings, the production of 5-methyl-1H-pyrrole-3-carbonitrile may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions, such as temperature and pressure, are crucial to achieving efficient production. The final product is typically purified through crystallization or distillation techniques.

Chemical Reactions Analysis

Types of Reactions

5-methyl-1H-pyrrole-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrrole-3-carboxylic acids.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: Electrophilic substitution reactions can occur at the nitrogen atom or the carbon atoms in the ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst like palladium on carbon (Pd/C) are used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and acids (e.g., sulfuric acid) are employed under controlled conditions.

Major Products

Oxidation: Pyrrole-3-carboxylic acids.

Reduction: 5-methyl-1H-pyrrole-3-amine.

Substitution: Halogenated pyrrole derivatives.

Scientific Research Applications

5-methyl-1H-pyrrole-3-carbonitrile has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is used in the study of enzyme inhibitors and as a precursor for biologically active molecules.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: The compound is utilized in the production of dyes, pigments, and agrochemicals.

Mechanism of Action

The mechanism of action of 5-methyl-1H-pyrrole-3-carbonitrile involves its interaction with specific molecular targets. In biological systems, it may act as an enzyme inhibitor by binding to the active site of enzymes, thereby preventing substrate binding and subsequent catalytic activity. The compound’s nitrile group can also participate in hydrogen bonding and other interactions with target proteins, influencing their function and activity.

Comparison with Similar Compounds

The structural and functional attributes of 5-methyl-1H-pyrrole-3-carbonitrile can be better understood through comparisons with analogs differing in substituent type, position, or functional groups. Below is a detailed analysis supported by experimental data and research findings.

Substituent Variations on the Pyrrole Ring

a) Alkyl vs. Aryl Substituents

• 1-Benzyl-2-methyl-5-(polyhydroxyalkyl)-1H-pyrrole-3-carbonitrile (1k) :
  This derivative () replaces the 1H-hydrogen with a benzyl group and introduces a polyhydroxybutyl chain at the 5-position. The benzyl group enhances hydrophobicity, while the hydroxylated chain increases solubility in polar solvents. The nitrile group’s IR absorption (~2217 cm⁻¹) is consistent with 5-methyl-1H-pyrrole-3-carbonitrile, but the additional hydroxyl groups broaden the IR spectrum (3411 cm⁻¹).

b) Functional Group Replacements

Compound Name	Functional Group Variation	Key Properties	Reference
5-Amino-1-methyl-1H-pyrrole-3-carbonitrile	Amino (–NH₂) instead of nitrile	Enhanced solubility in aqueous media; potential for hydrogen bonding
5-Hydroxy-1-methyl-1H-pyrazole-3-carbonitrile	Hydroxymethyl (–CH₂OH) and pyrazole core	Increased polarity and hydrogen-bonding capacity; distinct biological activity
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile	Chlorine substituent	Electron-withdrawing effect alters electronic density; potential for electrophilic substitutions

c) Positional Isomerism

• 2-Amino-4,5-dimethyl-1H-pyrrole-3-carbonitrile (): The amino group at the 2-position and methyl groups at 4,5-positions create a distinct electronic environment. This compound exhibits stronger intermolecular interactions (e.g., hydrogen bonding) compared to 5-methyl-1H-pyrrole-3-carbonitrile, affecting crystallinity and melting points.

Impact of Functional Groups on Reactivity and Bioactivity

• Nitrile Group: The nitrile in 5-methyl-1H-pyrrole-3-carbonitrile enables participation in cycloaddition reactions and serves as a precursor for amines or carboxylic acids. This contrasts with analogs like 5-amino-1-propyl-1H-pyrrole-3-carbonitrile (), where the amino group facilitates Schiff base formation.
• Methyl Group : The 5-methyl substituent provides moderate steric bulk without significantly disrupting aromaticity. In contrast, 1-hexyl-2-phenyl-1H-pyrrole-3-carbonitrile () shows reduced solubility in aqueous systems due to its long alkyl chain.